3-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-7-(4-methoxyphenyl)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-7-(4-methoxyphenyl)thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C25H23FN4O3S/c1-33-20-8-2-17(3-9-20)21-15-34-24-23(21)27-16-30(25(24)32)14-22(31)29-12-10-28(11-13-29)19-6-4-18(26)5-7-19/h2-9,15-16H,10-14H2,1H3
• InChI Key: IPLZWORQRIDCBJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC3=C2N=CN(C3=O)CC(=O)N4CCN(CC4)C5=CC=C(C=C5)F
• Molecular Formula: C25H23FN4O3S
• Molecular Weight: 478.5 g/mol
• CAS No.: 1207011-76-4

Description

3-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-7-(4-methoxyphenyl)thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C25H23FN4O3S and its molecular weight is 478.54. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

• Synthesis and Antimicrobial Activity Evaluation : New derivatives of this compound were synthesized and tested for antimicrobial activity against various microorganism strains. Some derivatives showed high antimicrobial activity, highlighting the potential of these compounds in antimicrobial applications (Yurttaş et al., 2016).

• Investigation of Substituted Pyrido Derivatives as Antimicrobial Agents : A series of derivatives were synthesized for evaluation as antimicrobial agents. Their structure and antimicrobial activities were assessed, providing insights into the potential use of these compounds in combating microbial infections (Fayed et al., 2014).

Receptor Affinity and Selectivity

• Study of Arylpiperazinylalkylthiothieno Derivatives : These derivatives were evaluated for their in vitro 5-HT1A receptor affinity and selectivity. The study provided insights into the structural features important for effective and selective ligands (Modica et al., 1997).

• High Affinity and Selectivity for 5-HT(1A) Receptor : Another study evaluated the affinity of thienopyrimidinones for 5-HT(1A)Rs and their selectivity versus alpha(1)ARs. The findings contribute to understanding the interaction of these compounds with receptors, which is crucial for designing targeted therapies (Modica et al., 2000).

Analgesic and Anti-inflammatory Activity

• Synthesis of Novel Compounds Derived from Visnaginone and Khellinone : This study involved the synthesis of novel compounds and their evaluation as cyclooxygenase inhibitors, showing potential analgesic and anti-inflammatory activities. This research contributes to the development of new pain relief and anti-inflammatory drugs (Abu‐Hashem et al., 2020).

Antitumor Activity

• Evaluation of Thieno Derivatives as Antitumor Agents : This study synthesized and evaluated the antitumor activity of several derivatives, providing valuable insights into their potential use in cancer treatment (Hafez & El-Gazzar, 2017).